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Introduction

28-Deoxonimbolide is a limonoid, a class of tetranortriterpenoids, naturally occurring in the
seeds of the neem tree, Azadirachta indica.[1][2] This compound is of significant interest to the
biomedical research community for its potential anti-inflammatory and anticancer properties.[2]
Preliminary studies suggest that its mechanism of action may involve the modulation of critical
cellular signaling pathways, including the NF-kB pathway, and the induction of apoptosis.[1][2]
This technical guide provides a comprehensive overview of the existing literature on 28-
Deoxonimbolide, focusing on its anticancer activity, and offers detailed experimental protocols
and data presented in a structured format to facilitate further basic and preclinical research.

Quantitative Data

Currently, specific IC50 values for 28-Deoxonimbolide across a wide range of cancer cell lines
are not readily available in the public domain. However, research on the closely related
limonoid, nimbolide, also isolated from Azadirachta indica, provides valuable insight into the
potential potency of this class of compounds. The following table summarizes the IC50 values
of nimbolide in various cancer cell lines, which can serve as a preliminary reference for
designing cytotoxicity studies with 28-Deoxonimbolide.
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Cell Line Cancer Type IC50 (pM) Reference
U937 Leukemia 1-25 [3]
PC-3 Prostate Cancer 2 [3]

Note: This data is for nimbolide, a related compound, and should be used as a preliminary
guide for 28-Deoxonimbolide research.

Signaling Pathways

The anticancer effects of 28-Deoxonimbolide are believed to be mediated through the
modulation of key signaling pathways that regulate cell survival, proliferation, and apoptosis.

NF-kB Signaling Pathway

The Nuclear Factor-kappa B (NF-kB) signaling pathway is a crucial regulator of cellular
responses to stress and is frequently dysregulated in cancer, promoting cell survival and
proliferation. Studies suggest that 28-Deoxonimbolide may exert its anticancer effects by
inhibiting this pathway.[2] The canonical NF-kB pathway is a primary target for therapeutic
intervention.
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Start: Hypothesis
28-Deoxonimbolide has anticancer activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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